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Compound of Interest

Compound Name: 5-Nitro-2-furaldehyde diacetate

Cat. No.: B119578

An In-depth Technical Guide to 5-Nitro-2-
furaldehyde Diacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 5-Nitro-2-furaldehyde diacetate, a versatile compound with significant
applications in organic synthesis, particularly in the pharmaceutical and agrochemical
industries.[1] Its nitrofuran moiety enhances its reactivity, making it a valuable intermediate in
the development of biologically active compounds.[1]

Chemical Identity and Structure

5-Nitro-2-furaldehyde diacetate, also known as 5-nitrofurfural diacetate, is chemically
identified as [acetyloxy-(5-nitrofuran-2-yl)methyl] acetate.[2][3]

Molecular Structure: The structure consists of a furan ring substituted with a nitro group at the
5-position and a diacetoxymethyl group at the 2-position.

Canonical SMILES: CC(=0)OC(OC(C)=0)C1=CC=C(O1)--INVALID-LINK--=O[2]

Physicochemical Properties
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The physical and chemical properties of 5-Nitro-2-furaldehyde diacetate are summarized in
the tables below, providing key data for laboratory and research applications.

Table 1: Physical Properties

Property Value Source
Appearance White to yellow or orange Chem-Impex, Thermo
crystalline powder.[1][2][4] Scientific, Echemi

Melting Point 85.0 - 93 °C[1][2][4][5][6] Various

Boiling Point 310.3 °C at 760 mmHg Echemi[4]

Density 1.4+0.1 g/cm?3 Echemi[4]

Flash Point 141.5+27.9°C Echemi[4]

Refractive Index 1.510 Echemi[4]

Information not widely
Solubility available in provided search

results.

Storeat2-8°Cina
N refrigerator.[1][4] Keep in a Chem-Impex, Echemi,
Storage Conditions _
dark, dry, and sealed ChemicalBook

container.[5]

Table 2: Chemical Identifiers and Molecular Properties
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Identifier Value Source

[acetyloxy-(5-nitrofuran-2-
IUPAC Name PubChem|[3]

yl)methyl] acetate

2-(Diacetoxymethyl)-5-

nitrofuran, 5-Nitrofurfural )
Synonyms ) Chem-Impex, TCI America

diacetyl acetal, 5-

Nitrofurfurylidene diacetate[1]

Chem-Impex, Thermo

CAS Number 92-55-7[1][2]

Scientific

Chem-Impex, Thermo

Molecular Formula CoHoNO7[1][2] S
Scientific
Molecular Weight 243.17 g/mol [1][3] Chem-Impex, PubChem
HSXKWKJCZNRMJO- S
InChl Key Thermo Scientific
UHFFFAOYSA-N[2]
PubChem CID 7097[1] Chem-Impex

Chemical Stability and Reactivity

5-Nitro-2-furaldehyde diacetate is stable under normal storage conditions.[6] However, it is

susceptible to degradation under certain environmental stresses.

e Incompatible Materials: It is incompatible with oxidizing agents, strong acids, and strong

bases.[6]

» Conditions to Avoid: Incompatible products should be avoided.[6]

e Hazardous Decomposition Products: Upon decomposition, it can produce carbon monoxide

(CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[6]

o Degradation: Studies have shown that high temperature is a major factor in its degradation.

[7] The primary degradation product is 5-nitro-2-furaldehyde.[7] While packaging in a brown

bottle offers some protection from strong light, it does not protect against high humidity.[7]
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Degradation Pathway of 5-Nitro-2-furaldehyde diacetate
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Degradation of 5-Nitro-2-furaldehyde diacetate.

Experimental Protocols

A common method for the synthesis of 5-Nitro-2-furaldehyde diacetate involves the nitration

of 2-furaldehyde followed by acetalization. The following is a generalized protocol based on

literature.[8][9]

Materials:

e 2-Furaldehyde

e Acetic anhydride

e Concentrated nitric acid

o Concentrated sulfuric acid (catalyst)

e Sodium hydroxide solution

o Ethanol (for recrystallization)

e Ice

Procedure:

o A premixed solution of concentrated nitric acid and a catalytic amount of concentrated

sulfuric acid is slowly added to acetic anhydride at 0 °C with stirring.[8]
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Freshly distilled 2-furaldehyde is then added dropwise to the reaction mixture, maintaining
the temperature at 0 °C.[8]

The mixture is stirred for a period at 0 °C.[8]
Upon completion, water is added to the mixture and stirred to precipitate the product.[8]

The pH is adjusted to approximately 2.5 with a sodium hydroxide solution, and the mixture is
heated.[8]

After cooling, the crude product is collected by filtration and washed with water.[8]

The crude product is then recrystallized from anhydrous ethanol and dried to yield pure 5-
Nitro-2-furaldehyde diacetate.[3][9]
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Synthesis Workflow for 5-Nitro-2-furaldehyde diacetate
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Synthesis of 5-Nitro-2-furaldehyde diacetate.
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The purity and identity of 5-Nitro-2-furaldehyde diacetate can be determined by several
analytical techniques:

e Gas Chromatography (GC): Used to assess the purity of the compound.[1]

e High-Performance Liquid Chromatography (HPLC): Employed to analyze impurities and
degradation products.[7]

e Mass Spectrometry (MS): High-resolution mass spectrometry coupled with HPLC (HPLC-
HRMS) is used for structural elucidation of impurities.[7]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectra are available for
structural confirmation.[3]

 Infrared (IR) Spectroscopy: FTIR spectra can be used for functional group analysis.[3]

UV-Visible Spectroscopy: UV-VIS spectra are also available for characterization.[3]

Applications in Research and Development

5-Nitro-2-furaldehyde diacetate is a key intermediate in the synthesis of various
pharmaceuticals and agrochemicals.[1] It is notably used in the production of furan-based anti-
infective agents such as furazolidone and nitrofurazone.[10] Its applications also extend to the
synthesis of dyes and pigments.[1]

Safety and Handling

5-Nitro-2-furaldehyde diacetate is considered hazardous.[6] It is harmful if swallowed, in
contact with skin, or if inhaled.[3][6] It is also suspected of causing genetic defects.[6]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[6]

» Handling: Use in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after
handling.[6][11]

» First Aid: In case of contact with eyes, rinse immediately with plenty of water.[6] For skin
contact, wash off with plenty of water.[6] If inhaled, move to fresh air.[11] If swallowed, rinse
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mouth and do NOT induce vomiting.[12] Seek medical attention in all cases of exposure.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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